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Compound of Interest

Compound Name: RN-18

cat. No.: B1679417

Technical Support Center: RN-18 Peptide

This technical support center provides guidance on the solubility and stability of two distinct
peptides often referred to as RN-18 or R18: the neuroprotective peptide Poly-Arginine-18
(Poly-R18) and the 14-3-3 Protein Inhibitor R18 (14-3-3i R18). Please select the peptide of
interest below for detailed information.
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Poly-Arginine-18 (Poly-R18)

Description: Poly-Arginine-18 (R18) is a cationic arginine-rich peptide (CARP) consisting of 18
L-arginine residues. It is under investigation as a neuroprotective agent, particularly in the
context of ischemic stroke.[1] A D-enantiomer version, R18D, has also been developed and
exhibits greater resistance to proteolytic degradation.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action for Poly-R18's neuroprotective effects?

Al: Poly-R18 is believed to exert its neuroprotective effects through a multimodal mechanism.
This includes reducing glutamate excitotoxicity and subsequent intracellular calcium influx,
preserving mitochondrial function, and potentially modulating the surface expression of certain
neuronal receptors.[1]
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Q2: How should I dissolve Poly-R18?

A2: Due to its highly cationic nature (net charge of +18), Poly-R18 is readily soluble in aqueous
solutions.[1] For experimental use, it is typically dissolved in sterile water or saline (0.9%
sodium chloride).[2]

Q3: What are the recommended storage conditions for Poly-R187?

A3: For long-term storage, lyophilized Poly-R18 should be kept at -20°C or -80°C.[3][4][5][6]
Once reconstituted in solution, it is recommended to prepare single-use aliquots and store
them at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can degrade the peptide.
[31[4][5][6][ 7] Short-term storage of solutions at 4°C for a few days is also possible.[3]

Q4: Is the D-enantiomer (R18D) more stable than the L-enantiomer (R18)?

A4: Yes, peptides synthesized with D-isoform amino acids, such as R18D, show greater
stability due to increased resistance to proteolytic degradation by enzymes.[8]
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Issue

Possible Cause

Solution

Reduced or inconsistent

neuroprotective effect in vivo.

Peptide degradation.

Use the more stable D-
enantiomer (R18D) for in vivo
studies. Ensure proper storage
of peptide stocks and avoid
multiple freeze-thaw cycles.
Prepare fresh dilutions for

each experiment.

Adsorption to labware.

The highly charged nature of
Poly-R18 can lead to its
adsorption to surfaces. Use
low-protein-binding tubes and

pipette tips.

Precipitation observed when

diluting in buffer.

High peptide concentration or

"salting out" effect.

While generally soluble, high
concentrations in certain
buffers might lead to
precipitation. Ensure the final
concentration is within a
reasonable range for your
experiment. When diluting a
concentrated stock, add the
peptide solution slowly to the

buffer while gently vortexing.

Quantitative Data Summary

Table 1: Solubility of Poly-Arginine-18 (Poly-R18)
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Solvent Solubility Notes
) ) Recommended for stock
Sterile Water Highly soluble _
solutions.[9]
) ) Often used as the vehicle for in
0.9% Saline Highly soluble ) o )
vivo administration.[2]
Generally soluble up to at least
PBS (pH 7.4) Soluble
1 mg/mL.[10]
While soluble, agueous
solvents are preferred due to
DMSO Soluble

the peptide's hydrophilic

nature.

Table 2: Stability Profile of Poly-Arginine-18 (Poly-R18)
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Condition

Stability Consideration

Recommendation

Storage (Lyophilized)

Stable for weeks to months at
room temperature, but long-
term storage requires colder

temperatures.[4]

Store at -20°C for long-term
stability.[4]

Storage (in Solution)

Prone to degradation,
especially with repeated

freeze-thaw cycles.[4][7]

Aliquot and store at -20°C or
-80°C for long-term storage.[3]
[5][6] For short-term (up to a
week), store at 4°C.[6]

Proteolytic Degradation

The L-enantiomer (R18) is
susceptible to degradation by

proteases.

For in vivo studies or
experiments with biological
fluids, consider using the D-
enantiomer (R18D) for

enhanced stability.[8]

Stable in a physiological pH

Use buffers in the pH range of

pH range. Extreme pH values can 5-7 for reconstitution and
affect stability.[11][12] experiments.
Higher temperatures ] ] ]
o Avoid exposing peptide
Temperature accelerate degradation in

solution.[13]

solutions to high temperatures.

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Poly-R18

» Before opening, allow the vial of lyophilized peptide to warm to room temperature in a

desiccator to prevent moisture condensation.[4][5]

o Add the desired volume of sterile water or 0.9% saline to the vial to achieve a stock solution

concentration (e.g., 500 uM).[9]

o Gently swirl or vortex the vial to ensure the peptide is completely dissolved. The solution

should be clear and free of particulates.
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+ For long-term storage, aliquot the stock solution into low-protein-binding tubes and store at
-20°C or -80°C.[3][5][6]

Diagrams
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Caption: Experimental workflow for Poly-R18 preparation.
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14-3-3 Protein Inhibitor R18 (14-3-3i R18)

Description: This R18 peptide is a 20-amino acid competitive antagonist of 14-3-3 proteins, with
a KD of approximately 80 nM.[1] It inhibits the interaction of 14-3-3 proteins with their target
ligands.[1] Its amino acid sequence is PHCVPRDLSWLDLEANMCLP.[1]

Frequently Asked Questions (FAQS)

Q1: How does 14-3-3i R18 inhibit 14-3-3 proteins?

Al: 14-3-3i R18 binds to the amphipathic groove of 14-3-3 proteins, which is the same site
where phosphorylated target proteins normally bind. By occupying this groove, R18
competitively inhibits the protein-protein interactions mediated by 14-3-3.[14][15]

Q2: What is the recommended solvent for dissolving 14-3-3i R18?

A2: This peptide is soluble in water up to 1 mg/mL.[1] For cell-based assays, dissolving in a
small amount of DMSO and then diluting with aqueous buffer or media is a common practice,
but caution is advised due to the presence of cysteine residues.

Q3: What are the main stability concerns for 14-3-3i R18?

A3: The presence of two cysteine residues in the sequence (PHCVPRDLSWLDLEANMCLP)
makes this peptide susceptible to oxidation, which can lead to the formation of intra- or
intermolecular disulfide bonds and potential loss of activity.[3][6]

Q4: How should I store solutions of 14-3-3i R18?

A4: Lyophilized peptide should be stored at -20°C.[1] Once in solution, it is crucial to aliquot
and store at -20°C or -80°C to minimize degradation.[3][5][6] To prevent oxidation, it is
advisable to use degassed buffers and purge the headspace of the storage vials with an inert
gas like argon or nitrogen.[6]
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Issue

Possible Cause

Solution

Loss of inhibitory activity in

assays.

Oxidation of cysteine residues.

Use freshly prepared solutions.
For storage, use degassed
buffers and purge vials with
inert gas. Consider adding a
reducing agent like DTT or
TCEP to your assay buffer if
compatible with your

experimental setup.

Peptide aggregation.

The peptide has hydrophobic
residues which may contribute
to aggregation at high
concentrations. Try dissolving
at a lower concentration or use
sonication to aid dissolution.
Perform a solubility test with a

small amount first.

Inconsistent results between

experiments.

Repeated freeze-thaw cycles.

Prepare single-use aliquots of
your stock solution to avoid

repeated freezing and thawing.

[315](6]

Adsorption to labware.

Use low-protein-binding tubes
and pipette tips for storing and
handling the peptide solution.

Quantitative Data Summary

Table 3: Solubility of 14-3-3 Protein Inhibitor R18 (14-3-3i R18)
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Solvent Solubility Notes

Recommended for initial
Water Soluble to 1 mg/mL][1] o

reconstitution.

May be used for dilution to
PBS (pH 7.4) Expected to be soluble ) )

working concentrations.

Can be used as a co-solvent

] for higher concentrations, but

DMSO Likely soluble

be aware of potential oxidation

of cysteine residues.[16]

Table 4: Stability Profile of 14-3-3 Protein Inhibitor R18 (14-3-3i R18)

Condition

Stability Consideration

Recommendation

Storage (Lyophilized)

Store at -20°C for long-term
stability.[1]

Keep in a tightly sealed
container in a desiccated

environment.

Storage (in Solution)

Limited shelf-life, especially
due to oxidation and potential

for freeze-thaw damage.[7]

Aliquot and store at -20°C or
-80°C.[3][5][6] Use solutions
within a few days if stored at
4°C.[6]

The two cysteine residues are

Use oxygen-free solvents for
reconstitution.[6] Purge vials

with inert gas (argon or

Oxidation prone to oxidation, leading to ) ) )
o ) nitrogen).[6] Avoid using
disulfide bond formation. ) )
DMSO if possible, or use fresh,
high-quality DMSO.
Oxidation of cysteine is For reconstitution and storage,
pH accelerated at higher pH (pH >  use buffers with a slightly

7).[10]

acidic to neutral pH (pH 5-7).

Light Exposure

Tryptophan residue is sensitive

to photo-oxidation.

Protect peptide solutions from
light by using amber vials or

wrapping tubes in foil.[3]
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Experimental Protocols

Protocol 2: Reconstitution and Handling of 14-3-3i R18 for In Vitro Assays

Equilibrate the lyophilized peptide vial to room temperature in a desiccator.[4][5]
» Reconstitute the peptide in sterile, degassed water to a stock concentration of 1 mg/mL.[1]

o Gently vortex to dissolve. If solubility is an issue, brief sonication can be used. The solution
should be clear.

e For use in cell culture, the stock solution can be diluted into the culture medium. Ensure the
final concentration of any co-solvent (like DMSO) is non-toxic to the cells.

o For storage, immediately aliquot the stock solution into low-protein-binding tubes, purge the
headspace with argon or nitrogen, and freeze at -20°C or -80°C.[3][5][6]

Diagrams

Phosphorylated
Target Protein

14-3-3i R18 Peptide

Binds to
amphipathic groove

Competitively Binds

Inhibition of Binding 14-3-3 Protein

Binding and
Downstream Signaling

Click to download full resolution via product page

Caption: Inhibition of 14-3-3 protein signaling by R18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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